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Compound of Interest

Compound Name: Erbium sulfate

Cat. No.: B085261 Get Quote

This guide provides comprehensive technical information on Erbium (III) Sulfate, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical and

physical properties, detailed safety protocols, and handling procedures.

Chemical Identification and Properties
Erbium (III) sulfate is an inorganic compound with the chemical formula Er₂(SO₄)₃. It is most

commonly available as an octahydrate (Er₂(SO₄)₃ · 8H₂O), a pink crystalline solid.[1] The

anhydrous form is also known.[1]

CAS Numbers:

Anhydrous: 13478-49-4[1]

Octahydrate: 10031-52-4[1][2][3][4][5]
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Property Anhydrous Erbium Sulfate
Erbium Sulfate
Octahydrate

Molecular Formula Er₂(SO₄)₃ Er₂(SO₄)₃ · 8H₂O

Molar Mass 622.69 g/mol [1] 766.83 g/mol [2][4]

Appearance Pink crystalline solid[1] Pink monoclinic crystals[4]

Density 3.678 g/cm³[1]
3.217 g/cm³ (approx. 3.205

g/cm³)[1]

Melting Point Decomposes on heating 400 °C (decomposes)[1]

Solubility in Water Dissolves with heat evolution
160 g/L at 20 °C; 65.3 g/L at 40

°C[1]

Safety and Hazard Information
Erbium sulfate is classified as a hazardous substance that requires careful handling to

prevent exposure.[6]

GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[5]

[6][7]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[5][6][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[5][6]
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Type Statement Code Statement Text

Signal Word - Warning[1][5][6]

Prevention P261
Avoid breathing dust/fume.[5]

[8]

P264
Wash skin thoroughly after

handling.[5][7][8]

P271
Use only outdoors or in a well-

ventilated area.[5][8]

P280

Wear protective gloves/eye

protection/face protection.[5][7]

[8]

Response P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[5][7][8]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[5][8]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5][7][8]

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.[5][7]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[5][8]

P405 Store locked up.[5][8]
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Disposal P501

Dispose of contents/container

in accordance with local, state,

or federal regulations.[5][8]

Experimental Protocols: Safe Handling and
Procedures
Proper handling and storage are critical to ensure personnel safety and maintain the integrity of

the compound.

Protocol 1: Personal Protective Equipment (PPE) and Engineering Controls

Engineering Controls: Handle Erbium Sulfate in a well-ventilated area.[5] Use of a fume

hood or an enclosed, controlled process is recommended to minimize dust creation and

inhalation.[5]

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[6][9]

Skin Protection: Wear impermeable gloves (e.g., nitrile rubber) and protective clothing, such

as a lab coat, to prevent skin contact.[6][8][9]

Respiratory Protection: If dust or fumes are generated, use a NIOSH/MSHA-approved

respirator.[6]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[5][6] Contaminated clothing should be removed and washed before

reuse.[5][6]

Protocol 2: Storage and Incompatibility

Storage Conditions: Store in a cool, dry, well-ventilated area.[5][6]

Container Integrity: Keep containers tightly sealed and properly labeled.[5][6]
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Hygroscopic Nature: Protect the compound from moisture, as it is hygroscopic.[6]

Incompatible Materials: Store away from incompatible materials such as strong acids,

halogens, and oxidizing agents.[6][9]

Protocol 3: Spill and Exposure Response

Spill Cleanup:

Isolate the spill area and ensure adequate ventilation.[5]

Wear the appropriate PPE as specified in Protocol 1.[5]

Avoid raising dust.[5]

Carefully scoop or vacuum the spilled material using a HEPA-filtered vacuum system.[5]

Place the collected material into a suitable, properly labeled, and closed container for

disposal.[5]

Do not allow the substance to enter drains or waterways.[5]

First Aid Measures:

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15

minutes, holding the eyelids open.[7] Remove contact lenses if present and easy to do.[7]

Seek medical attention if irritation persists.[5][7]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water.[7] If skin irritation occurs, seek medical advice.[5][7]

Inhalation: Move the person to fresh air. If they feel unwell, call a poison center or doctor.

[5]

Ingestion: If the person is conscious, wash out their mouth with water. Seek medical

advice.[7]

Protocol 4: Disposal
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Waste Disposal: Dispose of Erbium Sulfate and its container at an approved waste disposal

facility.[8]

Regulatory Compliance: All disposal methods must be in accordance with applicable local,

state, and federal regulations.[5] Do not dispose of the material into the environment.[5]

Workflow and Pathway Diagrams
The following diagram illustrates the logical workflow for the safe handling of Erbium (III)

Sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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